4-(N-methylglycyl)benzonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 4-[2-(methylamino)acetyl]benzonitrile
• InChI: InChI=1S/C10H10N2O/c1-12-7-10(13)9-4-2-8(6-11)3-5-9/h2-5,12H,7H2,1H3
• InChI Key: AEYORMOQZHBCLS-UHFFFAOYSA-N
• Canonical SMILES: CNCC(=O)C1=CC=C(C=C1)C#N

Description

4-(N-methylglycyl)benzonitrile is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Methylamine (100 mL of 2M solution in THF) was charged into a 500 mL flask, to which was added 150 mL of Et2O. At −78° C., 15 g of 4-bromoacetyl benzonitrile was added, and the reaction was allowed to warm to rt. After stirring for 5 h, the reaction mixture was poured into a separatory funnel and shaken with 15% aq NaOH (20 mL). The precipitate was collected by filtration, and air-dried to give 4-(N-methylglycyl)benzonitrile.